3-Chloro-2-methanesulfonylaniline

• CAS: 1016863-36-7

Protocols & Analytical Methods

Synthesis of 3-Chloro-2-methylaniline: A Comprehensive Guide for Researchers

An In-Depth Protocol for the Reduction of 2-Chloro-6-nitrotoluene

Introduction

3-Chloro-2-methylaniline, also known as 3-chloro-o-toluidine, is a vital chemical intermediate in the synthesis of a wide range of commercially significant products, including dyes, pigments, pharmaceuticals, and agrochemicals.[1][2] Its structural features make it a versatile building block in organic synthesis. This document provides a detailed guide for the synthesis of 3-chloro-2-methylaniline through the reduction of 2-chloro-6-nitrotoluene, tailored for researchers, scientists, and professionals in drug development. The focus is on a classic and robust method utilizing iron in an acidic medium, a procedure well-regarded for its efficiency and scalability.[3][4][5]

Theoretical Framework: The Béchamp Reduction

The conversion of an aromatic nitro compound to its corresponding amine is a cornerstone of organic synthesis. The reduction of 2-chloro-6-nitrotoluene to 3-chloro-2-methylaniline is typically achieved through the Béchamp reduction. This well-established method employs a metal, most commonly iron, in the presence of an acid such as hydrochloric or acetic acid.[6][7][8]

The reaction mechanism involves the transfer of electrons from the metal to the nitro group. In the acidic environment, the oxygen atoms of the nitro group are protonated and subsequently eliminated as water molecules, while the nitrogen atom is progressively reduced.[9][10] The overall transformation can be summarized as follows:

Ar-NO₂ + 3Fe + 6HCl → Ar-NH₂ + 3FeCl₂ + 2H₂O

While other reducing agents like tin (Sn) in hydrochloric acid can also be employed, iron is often preferred due to its lower cost and reduced environmental impact.[6][11] Catalytic hydrogenation using catalysts like palladium on carbon (Pd/C) is another viable method, though it can sometimes lead to dehalogenation as an undesirable side reaction.[12]

Experimental Protocol: Iron-Mediated Reduction

This protocol details a reliable and frequently cited method for the laboratory-scale synthesis of 3-chloro-2-methylaniline from 2-chloro-6-nitrotoluene using iron powder and hydrochloric acid.[3][4]

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.
2-Chloro-6-nitrotoluene	≥99%	e.g., Sigma-Aldrich	83-42-1
Iron powder, finely divided	-	e.g., Thermo Fisher	7439-89-6
Hydrochloric acid, concentrated	ACS Reagent	e.g., VWR	7647-01-0
Sodium carbonate	Anhydrous, ≥99.5%	e.g., MilliporeSigma	497-19-8
Deionized water	-	-	7732-18-5
Ethyl acetate	HPLC grade	e.g., Fisher Scientific	141-78-6
Brine (saturated NaCl solution)	-	-	7647-14-5
Anhydrous magnesium sulfate	-	e.g., Acros Organics	7487-88-9

Equipment

• Three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer, and dropping funnel.

• Heating mantle with a temperature controller.

• Separatory funnel.

• Steam distillation apparatus.

• Vacuum distillation apparatus.

• Standard laboratory glassware.

Safety Precautions

2-Chloro-6-nitrotoluene is harmful if swallowed, in contact with skin, and toxic if inhaled.[13][14] It can cause skin and serious eye irritation and may cause damage to organs through prolonged or repeated exposure.[13][15] It is also toxic to aquatic life with long-lasting effects.[15][16]

3-Chloro-2-methylaniline is also a hazardous substance.

Hydrochloric acid is highly corrosive and causes severe skin burns and eye damage.

It is imperative to conduct this synthesis in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [14][16]

Step-by-Step Procedure

• Reaction Setup: In a three-necked round-bottom flask, combine 100 g of finely divided iron powder, 20 g of concentrated hydrochloric acid, and 200 ml of water.[3]

• Addition of Starting Material: Heat the mixture to boiling with continuous and vigorous stirring. Slowly add 100 g of molten 2-chloro-6-nitrotoluene from a dropping funnel over a period of 2 hours.[3][4] The melting point of 2-chloro-6-nitrotoluene is 34-36 °C.[17]

• Reaction Completion: After the addition is complete, continue to reflux the reaction mixture for an additional 3 hours to ensure the reaction goes to completion.[4]

• Workup - Basification: Cool the reaction mixture and add 20 g of sodium carbonate to neutralize the excess acid and precipitate iron salts.[3] The pH should be adjusted to approximately 8.[4]

• Workup - Isolation: The crude 3-chloro-2-methylaniline can be isolated by steam distillation.[3][4] The steam distillate will contain a mixture of water and the product.

• Extraction: Separate the organic layer from the aqueous layer using a separatory funnel.

• Purification: For higher purity, the crude product should be purified by vacuum distillation.[3] The boiling point of 3-chloro-2-methylaniline is 115-117 °C at 10 mmHg.[18]

Workflow Diagram

Caption: Workflow for the synthesis of 3-chloro-2-methylaniline.

Characterization of the Product

To confirm the identity and purity of the synthesized 3-chloro-2-methylaniline, a combination of spectroscopic techniques should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group protons. The integration of these signals will correspond to the number of protons in each environment.

• ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the aromatic carbons, including the carbon atoms bonded to chlorine, nitrogen, and the methyl group, as well as the methyl carbon itself.[19]

Infrared (IR) Spectroscopy

The IR spectrum should exhibit characteristic absorption bands for the N-H stretching of the primary amine group (typically in the range of 3300-3500 cm⁻¹), C-H stretching of the aromatic ring and the methyl group, and C-Cl stretching.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the product (141.60 g/mol ).[18] The fragmentation pattern can provide further structural information.

Conclusion

The synthesis of 3-chloro-2-methylaniline from 2-chloro-6-nitrotoluene via Béchamp reduction is a robust and well-documented procedure. By following the detailed protocol and adhering to the necessary safety precautions, researchers can reliably produce this important chemical intermediate. Proper characterization of the final product is crucial to ensure its purity and suitability for subsequent applications in research and development.

References

• askIITians. (2025, July 16). Reduction of aromatic nitro compounds using Sn and HCl gives. Retrieved from [Link]

• Sun, J., Fu, Y., He, G., Sun, X., & Wang, X. (2014). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite. Catalysis Science & Technology, 4(7), 1939-1946. [Link]

• Vedantu. (2026, January 18). Reduction of aromatic nitro compounds using Sn and class 11 chemistry CBSE. Retrieved from [Link]

• Sun, J., Fu, Y., He, G., Sun, X., & Wang, X. (2014). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite. Catalysis Science & Technology, 4(7), 1939-1946.
• Neri, G., Donato, A., Milone, C., Pietropaolo, R., & Galvagno, S. (1997). Catalytic Hydrogenation of 4-(Hydroxyamino)-2-nitrotoluene and 2,4-Nitroaminotoluene Isomers: Kinetics and Reactivity. Industrial & Engineering Chemistry Research, 36(7), 2516-2521.

• Study.com. (n.d.). a) Draw the mechanism for the reaction of tin/HCl with m-nitroacetophenone. b) Why is sodium... Retrieved from [Link]

• ResearchGate. (n.d.). Hydrogenation of Para-Nitrotoluene on Catalytic Systems Containing Oxides of Rare Earth Elements. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 3-chloro-2-methylaniline. Retrieved from [Link]

• Master Organic Chemistry. (2018, October 8). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

• HPC Standards. (n.d.). 2-Chloro-6-nitrotoluene. Retrieved from [Link]

• Sciencemadness.org. (2011, August 14). Nitroaromatic Reduction w/Sn. Retrieved from [Link]

• Google Patents. (n.d.). CN100427458C - Production process of herbicide intermediate 3-chloro-2-methylaniline.

• Patsnap. (2011, November 9). Synthetic method of 3-chloro-2-methylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). One-Pot Conversion of Nitroarenes into N-Arylamides. Retrieved from [Link]

• Triveni Chemicals. (n.d.). 3-Chloro-2-Methylaniline (87-60-5) (C7H8ClN). Retrieved from [Link]

• Google Patents. (n.d.). CN102234236A - Synthetic method of 3-chloro-2-methylaniline.

• National Center for Biotechnology Information. (n.d.). 3-Chloro-2-methylaniline. PubChem Compound Database. Retrieved from [Link]

• Reddit. (2025, December 23). Working up nitroarene reductions with iron powder - strategies for dealing with the gelatinous rust byproduct? Retrieved from [Link]

• Royal Society of Chemistry. (2025, August 6). Iron–water mediated chemoselective reduction of nitroarenes in a ball mill. Retrieved from [Link]

• ChemBK. (2024, April 9). 3-Chloro-2-methylaniline. Retrieved from [Link]

• Semantic Scholar. (1977, May 24). The Reduction of Nitroarenes with Iron/Acetic Acid. Retrieved from [Link]

• Wiley Online Library. (2007, August 14). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Nitro Reduction - Iron (Fe). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Characterization Data of Products. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. Retrieved from [Link]

• Thieme. (n.d.). Reduction of Nitro Compounds to Amines, Azo Compounds, Hydroxylamines, and Oximes, and Reduction of N-Oxides to Amines. Retrieved from [Link]

• ACS Publications. (2000, August 4). Enzymatic Reduction of 2,4,6-Trinitrotoluene and Related Nitroarenes: Kinetics Linked to One-Electron Redox Potentials. Retrieved from [Link]

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• MDPI. (n.d.). A Practical and Chemoselective Reduction of Nitroarenes to Anilines Using Activated Iron. Retrieved from [Link]

• ChemBK. (2022, October 17). 2-chloro-6-nitro-toluen. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

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The Strategic Role of 3-Chloro-2-methylaniline in the Synthesis of N-Aryl Anthranilic Acid Scaffolds: Application Notes and Protocols

Introduction: The Versatility of 3-Chloro-2-methylaniline as a Pharmaceutical Building Block

3-Chloro-2-methylaniline, also known as 3-chloro-o-toluidine, is a highly functionalized aromatic amine that serves as a critical intermediate in the synthesis of a diverse array of complex organic molecules. Its unique substitution pattern—a chlorine atom, a methyl group, and an amino group on a benzene ring—offers a versatile platform for constructing pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The presence of these distinct functional groups allows for a wide range of chemical transformations, including acylation, alkylation, diazotization, and, most notably, carbon-nitrogen (C-N) bond-forming cross-coupling reactions.[1] This guide provides an in-depth look at the application of 3-Chloro-2-methylaniline in the synthesis of N-aryl anthranilic acids, a core scaffold in many pharmaceutical compounds.

Core Application: Synthesis of N-(3-chloro-2-methylphenyl)anthranilic Acid

N-aryl anthranilic acids are a significant class of compounds in medicinal chemistry, serving as precursors to a variety of therapeutic agents, including non-steroidal anti-inflammatory drugs (NSAIDs).[2] The synthesis of N-(3-chloro-2-methylphenyl)anthranilic acid represents a key step in the development of more complex molecules, where the aniline derivative is coupled with a benzoic acid moiety. This transformation is typically achieved through transition metal-catalyzed cross-coupling reactions, with the Ullmann condensation and the Buchwald-Hartwig amination being two of the most prominent methods.

Protocol 1: Copper-Catalyzed N-Arylation (Ullmann Condensation)

The Ullmann condensation is a classic and robust method for the formation of C-N bonds, utilizing a copper catalyst to couple an aryl halide with an amine.[3] This protocol is particularly effective for the amination of 2-chlorobenzoic acids, where the ortho-carboxylate group can facilitate the reaction.[4]

Experimental Protocol: Synthesis of N-(3-chloro-2-methylphenyl)anthranilic acid

This protocol is adapted from the general procedure for the copper-catalyzed amination of 2-chlorobenzoic acids developed by Wolf, C. et al. (2006).[1]

Materials:

• 2-Chlorobenzoic acid

• 3-Chloro-2-methylaniline

• Copper (Cu) powder

• Copper(I) oxide (Cu₂O)

• Potassium carbonate (K₂CO₃)

• 2-Ethoxyethanol (solvent)

• Hydrochloric acid (HCl), aqueous solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-chlorobenzoic acid (1.38 g, 8.83 mmol, 1.0 equiv), 3-chloro-2-methylaniline (1.32 g, 9.27 mmol, 1.05 equiv), potassium carbonate (2.44 g, 17.66 mmol, 2.0 equiv), copper powder (0.05 g, 0.79 mmol, 9 mol%), and copper(I) oxide (0.05 g, 0.35 mmol, 4 mol%).

• Solvent Addition: Add 3 mL of 2-ethoxyethanol to the flask.

• Reaction: Heat the reaction mixture to 130 °C with vigorous stirring for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the mixture with an aqueous solution of HCl to pH 2-3.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) followed by brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be further purified by recrystallization or column chromatography on silica gel to yield N-(3-chloro-2-methylphenyl)anthranilic acid.

Data Presentation: Representative Yields

The following table summarizes the yields obtained for the copper-catalyzed amination of 2-chlorobenzoic acid with various anilines, demonstrating the general applicability of this method.[1]

Aniline Derivative	Product	Yield (%)
Aniline	N-phenylanthranilic acid	83
2-Methylaniline	N-(2-methylphenyl)anthranilic acid	76
4-Methoxyaniline	N-(4-methoxyphenyl)anthranilic acid	84
3-Chloroaniline	N-(3-chlorophenyl)anthranilic acid	99

Mechanism Spotlight: The Ullmann Condensation

The mechanism of the Ullmann condensation is believed to involve a Cu(I)/Cu(III) catalytic cycle. The key steps are the formation of a copper(I) amidate, oxidative addition of the aryl halide to the copper center to form a Cu(III) intermediate, and subsequent reductive elimination to form the C-N bond and regenerate the Cu(I) catalyst.

Caption: Catalytic cycle of the Buchwald-Hartwig Amination.

Data Summary: Comparison of C-N Coupling Methods

Feature	Ullmann Condensation	Buchwald-Hartwig Amination
Catalyst	Copper (Cu)	Palladium (Pd)
Ligands	Often not required, but can be beneficial	Phosphine-based ligands are crucial
Reaction Temperature	Generally higher (100-200 °C)	Generally lower (Room temp. to 110 °C)
Base	Weaker bases (e.g., K₂CO₃)	Stronger, non-nucleophilic bases (e.g., NaOt-Bu)
Functional Group Tolerance	Moderate	High
Cost	Catalyst is less expensive	Catalyst and ligands can be expensive

Conclusion

3-Chloro-2-methylaniline is a valuable and versatile building block in the synthesis of pharmaceutical intermediates. Its successful incorporation into N-aryl anthranilic acid scaffolds can be achieved through well-established C-N cross-coupling methodologies. The copper-catalyzed Ullmann condensation offers a cost-effective and robust method, particularly for ortho-halobenzoic acids. The palladium-catalyzed Buchwald-Hartwig amination provides a milder and more functional-group-tolerant alternative. The choice between these methods will depend on the specific substrate, desired reaction conditions, and economic considerations of the synthetic campaign.

References

• Wolf, C., Liu, S., Mei, X., August, A. T., & Casimir, M. D. (2006). Regioselective Copper-Catalyzed Amination of Chlorobenzoic Acids: Synthesis and Solid-State Structures of N-Aryl Anthranilic Acid Derivatives. The Journal of Organic Chemistry, 71(10), 3970–3973. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. [Link]

• Wikipedia contributors. (2023). Ullmann condensation. In Wikipedia, The Free Encyclopedia. [Link]

• Monnier, F., & Taillefer, M. (2009). Catalytic C−C, C−N, and C−O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971. [Link]

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Application Note: Advanced Gas Chromatography-Mass Spectrometry (GC-MS) Methodologies for the Quantitation of 3-Chloro-2-methylaniline

Introduction & Mechanistic Context

3-Chloro-2-methylaniline (CAS 87-60-5), also referred to as 3-chloro-o-toluidine or 2-amino-6-chlorotoluene, is a highly regulated primary aromatic amine 1. In industrial and environmental analytical chemistry, it is primarily monitored in two critical contexts: as a reductive cleavage product of restricted azo dyes in textiles and leather goods 2, and as a naturally occurring organochlorine contaminant in crude oil distillates 3.

The Analytical Challenge: The "Priming Effect" Arylamines are inherently highly polar and basic. When vaporized in a standard GC inlet, the free amine groups readily form hydrogen bonds with active silanol (Si-OH) sites on the glass liner, glass wool, and the column's stationary phase. This interaction leads to severe peak tailing, irreversible adsorption at trace levels, and a phenomenon known as the "priming effect" 2. During the priming effect, the first several injections of a sequence yield artificially low responses until the active sites in the flow path are saturated, compromising quantitative trustworthiness.

System Optimization and Causality (E-E-A-T)

To achieve a self-validating and reproducible method, the analytical flow path must be rigorously passivated. Do not rely on standard methods; implement the following targeted optimizations:

• Inlet Deactivation : Standard deactivated liners are insufficient for low-level arylamines. Base-deactivated (amine-specific) liners packed with similarly deactivated glass wool must be utilized to prevent target loss during vaporization 2.

• Stationary Phase Selection : A high-arylene or specifically optimized amine column (e.g., Rxi-35Sil MS or Rtx-5 Amine) is required. These phases provide the necessary inertness toward basic compounds, allowing for the direct analysis of the free base without the need for complex derivatization steps 2, 4.

• Extraction Dynamics : Traditional Liquid-Liquid Extraction (LLE) often suffers from emulsions and poor phase separation. Transitioning to Supported Liquid Extraction (SLE) utilizing a synthetic diatomaceous earth matrix provides a high surface area for partitioning, resulting in superior analyte recovery and reproducibility 5.

Experimental Protocol: Reductive Cleavage and SLE-GC-MS

This protocol outlines the extraction of 3-chloro-2-methylaniline from complex matrices (e.g., dyed textiles) utilizing reductive cleavage followed by SLE.

Workflow for reductive cleavage and SLE-based extraction of 3-chloro-2-methylaniline.

Step-by-Step Methodology

• Sample Cleavage : Weigh 1.0 g of the homogenized sample into a sealed reaction vessel. Add 17 mL of 60 mM sodium citrate buffer (pH 6.0). Causality: The slightly acidic buffer swells the matrix and optimizes the environment for cleavage. Heat the mixture to 70°C for 30 minutes 2, 5.

• Reduction : Add 3.0 mL of freshly prepared 20% (w/v) sodium dithionite solution. Incubate at 70°C for exactly 30 minutes. Causality: Sodium dithionite acts as a powerful reducing agent, chemically cleaving the azo bonds (-N=N-) of the dyes to release the free arylamines, including 3-chloro-2-methylaniline 2, 5.

• Cooling & Equilibration : Rapidly cool the sample to room temperature (20–25°C).

• Supported Liquid Extraction (SLE) : Transfer the aqueous extract onto a large-format SLE cartridge (e.g., 20 cc / 10 mL capacity). Allow the sample to absorb into the sorbent bed for exactly 15 minutes. Causality: A 15-minute hold time is critical to ensure complete partitioning of the aqueous phase into the synthetic medium, maximizing the recovery of structurally hindered amines [[5]]().

• Target Elution : Elute the target analytes using two successive 20 mL aliquots of methyl tert-butyl ether (MTBE) under gravity flow 5. MTBE provides excellent solubility for the free base while leaving polar matrix interferents behind.

• Concentration : Evaporate the combined MTBE eluate to near dryness (approx. 1 mL) using a rotary evaporator or a gentle stream of nitrogen at 35°C.

• Reconstitution & Internal Standard : Reconstitute the extract in 1.0 mL of LC-MS grade methanol. Spike with an internal standard (e.g., Naphthalene-d8 at 10 µg/mL) to create a self-validating quantitative system that corrects for any injection volume variances 2.

GC-MS Acquisition Parameters

• Instrument : Gas Chromatograph coupled to a Single Quadrupole Mass Spectrometer.

• Column : Amine-deactivated fused silica capillary column, 30 m × 0.25 mm ID × 0.25 µm film thickness.

• Carrier Gas : Ultra-high purity Helium at a constant flow of 1.2 mL/min.

• Inlet : Splitless mode, 250°C. Inject 1.0 µL. Purge valve opens at 0.75 min to sweep residual solvent.

• Oven Program : Initial temperature 50°C (hold 1 min), ramp at 15°C/min to 280°C (hold 4 min).

• MS Conditions : Transfer line at 280°C, Ion source at 230°C, Electron Ionization (EI) at 70 eV. Data acquired in Selected Ion Monitoring (SIM) mode.

Data Presentation

Quantitative data and method performance metrics are summarized below to facilitate rapid reference.

Table 1: GC-MS SIM Parameters for 3-Chloro-2-methylaniline

Analyte	CAS Number	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)

| 3-Chloro-2-methylaniline | 87-60-5 | ~5.58 | 141 | 106, 140 |

Table 2: Method Performance Metrics (SLE Extraction)

Parameter	Value / Range
Linear Dynamic Range	0.5 – 50 µg/mL
Average Recovery (SLE)	87% – 119%
Precision (%RSD)	< 9.0%

| Limit of Detection (LOD) | 0.1 µg/g |

Quality Control & Troubleshooting

• Self-Validation via Ion Ratios : To ensure trustworthy identification, the ratio of the quantifier ion (m/z 141) to the qualifier ion (m/z 106) must remain within ±20% of the calibration standard. A deviation indicates matrix co-elution.

• Addressing the Priming Effect : If the response factor drops for the first injection of a sequence, the system has developed active sites. Solution: Perform inlet maintenance (replace the base-deactivated liner and gold seal) and inject a high-concentration "primer" standard (e.g., 50 µg/mL) to passivate the flow path before running actual samples 2.

• Reagent Integrity : Sodium dithionite degrades rapidly upon exposure to atmospheric moisture. Always prepare this reagent daily to prevent incomplete azo dye reduction, which directly causes artificially low recoveries 5.

References

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Laboratory-Scale Preparation of 3-Chloro-2-methylaniline: Methodologies, Mechanisms, and Protocols

Introduction & Strategic Context

3-Chloro-2-methylaniline (also known as 3-chloro-o-toluidine) is a highly versatile building block in organic synthesis. It is a critical intermediate in the development of pharmaceutical libraries, dyes (e.g., DB-50), and agrochemicals, most notably the quinolinecarboxylic acid herbicide quinclorac [1, 2].

For researchers and drug development professionals, synthesizing this compound presents a classic regioselectivity challenge. Direct electrophilic chlorination of 2-methylaniline is synthetically unviable; the strongly ortho/para-directing amino group predominantly drives substitution to the 4- and 6-positions, yielding an intractable mixture of isomers [2]. Consequently, the definitive laboratory and industrial standard for preparing 3-chloro-2-methylaniline is the chemoselective reduction of 1-chloro-2-methyl-3-nitrobenzene (also referred to as 2-chloro-6-nitrotoluene).

Mechanistic Insights: Navigating Chemoselectivity

The primary mechanistic hurdle in reducing 1-chloro-2-methyl-3-nitrobenzene is the competing hydrodechlorination pathway. The goal is to selectively reduce the nitro group (-NO₂) to an amine (-NH₂) without cleaving the labile aryl-chloride (Ar-Cl) bond.

• Béchamp Reduction (Iron/HCl): This classical single-electron transfer (SET) reduction is highly chemoselective. The iron surface preferentially reduces the nitro group through nitroso and hydroxylamine intermediates. Because iron lacks the ability to readily undergo oxidative addition into the Ar-Cl bond under these conditions, hydrodechlorination is entirely avoided [1, 3].

• Catalytic Hydrogenation: While standard hydrogenation over Palladium on Carbon (Pd/C) is highly efficient for nitro reduction, Pd readily inserts into the Ar-Cl bond, leading to massive hydrodechlorination and the formation of 2-methylaniline (o-toluidine) [4]. To bypass this, modified catalysts such as Copper (Cu) cathodes, sulfided Platinum (Pt/C), or Raney Nickel poisoned with dechlorination inhibitors (e.g., dicyandiamide or thiourea) must be utilized [2, 4].

Fig 1. Chemoselective reduction pathways and potential hydrodechlorination side reactions.

Quantitative Data: Comparison of Synthetic Routes

To aid in route selection, the following table summarizes the performance metrics of the primary reduction strategies based on established literature [1, 2, 4].

Synthetic Route	Reagents / Catalyst	Yield (%)	Purity (%)	Reaction Time	Key Advantage	Key Limitation
Béchamp Reduction	Fe powder, conc. HCl	~94%	>98%	6–8 h	Absolute chemoselectivity	Generates heavy iron sludge
Catalytic Hydrogenation	Mod. Raney Ni or Cu	~95%	>99%	4–6 h	Clean, scalable, high purity	Requires high-pressure setup
Polysulfide Reduction	Na₂Sₓ / NH₄⁺ salts	~85%	>95%	10–24 h	Mild reaction conditions	Sulfurous byproduct disposal

Experimental Protocols

Protocol A: Iron-Catalyzed Béchamp Reduction (Laboratory Scale)

This protocol is designed as a self-validating system. The visual transition of the iron powder to black magnetite (Fe₃O₄) confirms the redox exchange, while the steam distillation step acts as an intrinsic purification gate, leaving non-volatile impurities and metal sludge behind [1, 3].

Reagents:

• 1-Chloro-2-methyl-3-nitrobenzene: 100 g (0.58 mol)

• Finely divided Iron powder (Fe): 100 g (1.79 mol)

• Concentrated Hydrochloric Acid (HCl, 37%): 20 g

• Deionized Water: 200 mL

• Sodium Carbonate (Na₂CO₃): 20 g

Step-by-Step Methodology:

• Surface Activation: In a 1 L three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and addition funnel, combine the iron powder, water, and conc. HCl. Heat the mixture to a gentle boil (90–100 °C) for 15 minutes. Causality: HCl etches the passivation layer (iron oxides) off the Fe powder, exposing the active Fe(0) surface required for electron transfer.

• Substrate Addition: Begin adding 1-chloro-2-methyl-3-nitrobenzene dropwise over a period of 2 hours. Maintain vigorous mechanical stirring and a steady reflux.

• Reaction Monitoring (IPC): Continue refluxing for an additional 4 hours. The grey iron suspension will gradually turn into a dense black sludge (Fe₃O₄). Validate completion via TLC (Hexane:EtOAc 4:1); the starting material spot (higher Rf) should be completely consumed.

• Neutralization: Remove the heat source, allow the mixture to cool to ~80 °C, and carefully add 20 g of sodium carbonate to neutralize the acidic medium.

• Isolation via Steam Distillation: Transfer the flask to an oil bath pre-heated to 200 °C. Replace the reflux condenser with a distillation head and an inclined condenser. Perform steam distillation at an internal temperature of ~140 °C. The product will co-distill with water as a pale yellow oil.

• Phase Separation & Final Purification: Transfer the distillate to a separatory funnel and isolate the lower organic layer. Purify the crude amine via vacuum distillation, collecting the fraction at 105–110 °C (at 10 mmHg) to yield pure 3-chloro-2-methylaniline [1].

Protocol B: Chemoselective Catalytic Hydrogenation

For laboratories equipped with high-pressure reactors, this method avoids iron waste. It relies on monitoring hydrogen uptake as a self-validating metric for reaction completion [2, 4].

Reagents:

• 1-Chloro-2-methyl-3-nitrobenzene: 50 g (0.29 mol)

• Methanol (HPLC grade): 200 mL

• W4 Raney Nickel: 2.5 g

• Dechlorination Inhibitor (e.g., Thiourea): 0.5 g

• Hydrogen Gas (H₂)

Step-by-Step Methodology:

• Reactor Charging: Charge a high-pressure Parr reactor with the substrate, methanol, thiourea, and Raney Nickel. (Safety Warning: Raney Ni is highly pyrophoric; transfer under an inert atmosphere or as a slurry).

• Purging: Seal the reactor. Purge the headspace three times with Nitrogen gas (2.0 MPa) to displace oxygen, followed by three purges with Hydrogen gas.

• Hydrogenation: Pressurize the reactor to 1.5–2.0 MPa with H₂ and heat the mixture to 60–70 °C under continuous mechanical agitation (800 rpm).

• Uptake Monitoring (IPC): Monitor the pressure drop. Continuously feed H₂ to maintain pressure until the theoretical volume of hydrogen is consumed and uptake ceases entirely.

• Filtration & Concentration: Cool the reactor to room temperature and vent the residual gas safely. Filter the reaction mixture through a tightly packed pad of Celite under a nitrogen blanket to remove the catalyst.

• Recovery: Concentrate the filtrate under reduced pressure to remove methanol, yielding the target amine in >99% purity [2].

Analytical Characterization

To verify the integrity of the synthesized 3-chloro-2-methylaniline, perform the following quality control checks:

• Appearance: Colorless to pale yellow oily liquid (darkens upon prolonged exposure to light/air due to oxidation).

• Boiling Point: 245–249 °C at atmospheric pressure; 105–110 °C at 10 mmHg.

• Gas Chromatography (GC): Use a non-polar capillary column (e.g., HP-5). The product should present a single sharp peak, with baseline separation from any trace 2-methylaniline (dechlorination byproduct).

References

• PrepChem. "Preparation of 3-chloro-2-methylaniline." PrepChem Synthesis Database.[Link]

• Google Patents. "Production process of herbicide intermediate 3-chloro-2-methylaniline" (Patent CN100427458C).

• ACS Publications. "Development and Scale-up of Continuous Electrocatalytic Hydrogenation of Functionalized Nitro Arenes, Nitriles, and Unsaturated Aldehydes." Organic Process Research & Development (2019).[Link]

Technical Notes & Optimization

Technical Support Center: Identifying and Minimizing Byproducts in 3-Chloro-2-methylaniline Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-Chloro-2-methylaniline (CAS 87-60-5). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on identifying, understanding, and minimizing the formation of critical byproducts. High purity of 3-Chloro-2-methylaniline is paramount, as it is a key intermediate in the manufacturing of dyes, agrochemicals, and pharmaceutical compounds, where impurities can directly impact the yield, safety, and efficacy of the final product.[1][2][3][4]

This document provides in-depth FAQs, troubleshooting protocols, and analytical methods to ensure your synthesis is optimized for both yield and purity.

Common Synthetic Routes and Key Challenges

The most prevalent and industrially scalable method for synthesizing 3-Chloro-2-methylaniline involves the reduction of 2-chloro-6-nitrotoluene.[5][6][7] This route is generally preferred over the direct chlorination of 2-methylaniline because it offers superior regioselectivity, thereby avoiding significant isomeric byproduct formation.[3] The primary challenges in the preferred route revolve around controlling the initial chlorination step to prevent over-chlorination and ensuring a complete, chemoselective reduction of the nitro group without affecting the chloro-substituent.

Caption: Primary synthesis route and critical byproduct formation points.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 3-Chloro-2-methylaniline via the 2-chloro-6-nitrotoluene route?

The primary byproducts can be categorized by the reaction step in which they are formed:

• From Chlorination: Dichlorinated nitrotoluenes arise from over-chlorination. Unreacted o-nitrotoluene will also be present if the reaction is incomplete.[1][8]

• From Reduction: The most significant byproduct is often 2-methylaniline (o-toluidine), which results from the reductive cleavage of the C-Cl bond (hydrodechlorination), a known issue with catalytic hydrogenation.[3] Incomplete reduction will leave residual 2-chloro-6-nitrotoluene in the product mixture.[9]

• Post-Synthesis: Anilines are susceptible to air oxidation, leading to the formation of colored, often polymeric, impurities that result in a brown or reddish final product.[1]

Q2: I am considering a direct chlorination of 2-methylaniline. What isomeric impurities should I expect?

Direct chlorination of 2-methylaniline (o-toluidine) inevitably leads to a mixture of isomers. The amino group is an ortho-, para-director. Given that the ortho-positions are sterically hindered by the methyl group and the amino group itself, and the para-position is blocked, electrophilic substitution occurs at the available ortho and para positions relative to the activating amino group. This results in a mixture of 3-chloro-2-methylaniline and 5-chloro-2-methylaniline.[3] Separating these isomers is challenging due to their similar physical properties, which is why the reduction of 2-chloro-6-nitrotoluene is the preferred industrial method.

Q3: My final product is dark brown, although NMR/GC analysis shows high purity. What is the cause and how can I prevent it?

The discoloration is almost certainly due to the oxidation of the aniline amino group.[1] Even trace amounts of oxidized, highly colored polymeric impurities can cause significant discoloration without appearing as major peaks in GC or NMR.

• Causality: The lone pair on the nitrogen atom makes the aniline susceptible to oxidation by atmospheric oxygen, a process often accelerated by light and trace metal impurities.

• Prevention:

  • Conduct the workup and final distillation under an inert atmosphere (e.g., Nitrogen or Argon).

  • Store the final product in amber glass vials under an inert atmosphere and at reduced temperatures.[10]

  • Ensure all reagents and solvents are free from peroxide and metal contaminants.

Q4: My GC-MS analysis shows a peak corresponding to 2-methylaniline. What reaction condition is responsible for this impurity?

The presence of 2-methylaniline is a clear indicator of hydrodechlorination, a common side reaction during the reduction step, particularly when using catalytic hydrogenation (e.g., H₂ with Pd/C or Raney Nickel).[3][11]

• Causality: The catalyst can facilitate the hydrogenolysis of the aryl-chloride bond.

• Minimization Strategies:

  • Switch Reducing Agent: The Bechamp reduction (iron powder in acidic medium) is highly chemoselective and far less likely to cause dechlorination.[1][5] Other alternatives include using stannous chloride (SnCl₂) or sodium polysulfide.[2][11]

  • Modify Hydrogenation Conditions: If catalytic hydrogenation must be used, add a dechlorination inhibitor (e.g., morpholine or other nitrogen/sulfur-containing compounds) to selectively poison the catalyst sites responsible for dechlorination.[3] Using milder conditions (lower pressure, lower temperature) can also help.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis.

Observed Problem	Probable Cause(s)	Recommended Solutions & Explanations
High levels of dichlorinated impurities detected in the final product.	Over-chlorination of the o-nitrotoluene starting material. Reaction temperature was too high, or excess chlorinating agent was used.[8][12]	1. Strict Temperature Control: Maintain the chlorination reaction temperature between 50-60°C.[1][6] Higher temperatures increase the rate of dichlorination. 2. Monitor Reaction Progress: Use in-process controls (GC or TLC) to track the disappearance of o-nitrotoluene and the formation of the desired 2-chloro-6-nitrotoluene. Stop the chlorine addition once the optimal conversion is reached to prevent over-reaction.
Significant amount of 2-chloro-6-nitrotoluene remains after reduction.	1. Incomplete reaction due to insufficient reducing agent or reaction time. 2. Deactivated catalyst (in the case of catalytic hydrogenation).	1. Verify Stoichiometry: Ensure at least the stoichiometric amount of the reducing agent (e.g., iron powder) is used. An excess is often required to drive the reaction to completion.[5] 2. Increase Reaction Time/Temperature: Reflux the reaction mixture until TLC or HPLC analysis confirms the complete consumption of the starting nitro-compound.[1] 3. Catalyst Management: For hydrogenation, use a fresh, active catalyst. Ensure the reaction medium is free of catalyst poisons like sulfur compounds.[2]
Low yield after final vacuum distillation.	1. Product loss due to thermal decomposition or polymerization at high temperatures. 2. Incomplete extraction or phase separation during workup.	1. Optimize Distillation: Use a high-quality vacuum pump to achieve a lower pressure (e.g., <10 mmHg), which reduces the boiling point and minimizes thermal stress on the product. The boiling point at 10 mmHg is reported as 105-110°C.[5] 2. Careful Workup: After reduction, ensure the reaction mixture is made sufficiently alkaline to liberate the free aniline from its salt before extraction.[1][13] Perform multiple extractions with a suitable organic solvent to maximize recovery.
Formation of an unexpected isomer, 5-chloro-2-methylaniline.	The synthetic route involved direct chlorination of 2-methylaniline instead of the reduction of 2-chloro-6-nitrotoluene.	The only reliable way to avoid this isomer is to use the correct synthetic strategy. The reduction of 2-chloro-6-nitrotoluene provides excellent regiocontrol and is the industry-standard method to produce isomerically pure 3-Chloro-2-methylaniline.[3]

Experimental and Analytical Protocols

Protocol 1: Synthesis via Bechamp Reduction of 2-Chloro-6-nitrotoluene

This protocol is based on the highly chemoselective Bechamp reduction, which minimizes dechlorination byproducts.[1][5]

Materials:

• 2-Chloro-6-nitrotoluene (1.0 eq)

• Finely divided iron powder (approx. 3.0 eq)

• Concentrated Hydrochloric Acid (catalytic amount, e.g., 0.2-0.3 eq)

• Water

• Toluene or Dichloromethane (for extraction)

• 5 M Sodium Hydroxide solution

Procedure:

• Set up a round-bottom flask with a reflux condenser and a mechanical stirrer.

• Charge the flask with water, iron powder, and a small portion of the hydrochloric acid. Heat the mixture to a near boil (approx. 90-95°C) with vigorous stirring.

• In a separate vessel, melt the 2-chloro-6-nitrotoluene (if solid) or dissolve it in a minimal amount of a suitable solvent like ethanol.

• Add the 2-chloro-6-nitrotoluene to the stirred iron slurry dropwise over 1-2 hours, maintaining a steady reflux. The reaction is exothermic; control the addition rate to prevent it from becoming too vigorous.

• After the addition is complete, continue to heat under reflux for an additional 2-4 hours. Monitor the reaction's completion by TLC or HPLC by taking small aliquots.

• Once the reaction is complete, cool the mixture to 50-60°C. Carefully add 5 M sodium hydroxide solution to neutralize the remaining acid and make the mixture alkaline (pH 8-9). This liberates the free aniline base.[1]

• The product can be initially isolated by steam distillation[5] or by filtering off the iron sludge and extracting the filtrate with a solvent like toluene.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure. The crude product should be purified by vacuum distillation to yield pure 3-Chloro-2-methylaniline.[2][5]

Protocol 2: Impurity Profiling by Reverse-Phase HPLC

This method is suitable for quantifying the purity of the final product and identifying common byproducts.[14]

Instrumentation:

• HPLC system with a UV detector

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid (for MS compatibility) or 0.1% Phosphoric Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 240 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of your sample at 1 mg/mL in a 50:50 mixture of acetonitrile and water.

• If available, prepare individual standard solutions of expected byproducts (e.g., 2-methylaniline, 2-chloro-6-nitrotoluene) to confirm retention times.

• The expected elution order will be based on polarity: more polar compounds (like potential hydroxylated byproducts) will elute first, followed by 2-methylaniline, 3-chloro-2-methylaniline, and finally the non-polar starting material, 2-chloro-6-nitrotoluene.

Caption: A logical workflow for troubleshooting synthesis impurities.

References

• Preparation of 3-chloro-2-methylaniline. PrepChem.com. [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. NSF PAR. [Link]

• 3-Chloro-2-methylaniline. SIELC Technologies. (2018, February 16). [Link]

• Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts. Environmental Science & Technology. (2024, September 19). [Link]

• Synthetic method of 3-chloro-2-methylaniline. Eureka | Patsnap. (2011, November 9). [Link]

• Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. PMC. (2012, May 16). [Link]

• A Study on the Synthesis of 3-Chloro-2-methylaniline by Catalytic Hydrogenation. Semantic Scholar. [Link]

• Production process of herbicide intermediate 3-chloro-2-methylaniline.

• The Role of 3-Chloro-2-methylaniline in Custom Organic Synthesis Projects. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Chlorination of Aniline and Methyl Carbanilate by N-Chlorosuccinimide and Synthesis of 1,3,5-Trichlorobenzene. Taylor & Francis Online. (2009). [Link]

• Process for the preparation of 2-chloro and 2,6-dichloroanilines.
• Synthetic method of 3-chloro-2-methylaniline.

• Reactions of Aniline. Chemistry Steps. (2024, January 12). [Link]

• Help with making acidic aniline blue staining. Reddit. (2024, February 8). [Link]

• Aniline Synthesis via Tin Reduction (Science Explained). YouTube. (2024, May 30). [Link]

• Mastering Aniline: Step-by-Step Preparation from Benzene. YouTube. (2024, January 14). [Link]

• synthesis of anilines. YouTube. (2020, January 22). [Link]

• Recent Advances and Outlook for the Isosteric Replacement of Anilines. PMC. (2020, February 25). [Link]

• Reactions for making widely used aniline compounds break norms of synthesis. ResearchGate. [Link]

• Synthesis of substituted anilines via a gold-catalyzed three-component reaction. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• 3-Chloro-2-methylaniline | C7H8ClN | CID 6894. PubChem - NIH. [Link]

• 3-Nitrochlorobenzene. Wikipedia. [Link]

• Benzene, 1-chloro-2-methyl-3-nitro-. NIST WebBook. [Link]

• Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134. PMC. (1999, November). [Link]

• 1-Chloro-2-methyl-3-nitrobenzene. PMC. (2011, March 1). [Link]

• 1-Chloro-2-methyl-3-nitrobenzene. ResearchGate. (2011, February). [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Synthetic method of 3-chloro-2-methylaniline - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN100427458C - Production process of herbicide intermediate 3-chloro-2-methylaniline - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. prepchem.com [prepchem.com]
• 6. 3-Chloro-2-methylaniline | 87-60-5 [chemicalbook.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3-Chloro-2-methylaniline 99 87-60-5 [sigmaaldrich.com]
• 11. youtube.com [youtube.com]
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• 13. m.youtube.com [m.youtube.com]
• 14. 3-Chloro-2-methylaniline | SIELC Technologies [sielc.com]

Technical Support Center: Purification of Crude 3-Chloro-2-methylaniline

Welcome to the Technical Support Center for the purification of 3-Chloro-2-methylaniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common challenges encountered during the purification of this critical chemical intermediate. Our focus is on providing practical, experience-driven advice to help you achieve high purity for your downstream applications.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: My crude 3-Chloro-2-methylaniline is a dark-colored oil. What are the likely impurities?

A1: The dark coloration of crude 3-Chloro-2-methylaniline is typically due to a mixture of impurities arising from its synthesis, which commonly involves the chlorination of o-nitrotoluene followed by reduction.[1][2] Likely impurities include:

• Unreacted Starting Materials: Residual 2-chloro-6-nitrotoluene from an incomplete reduction step.

• Isomeric Impurities: Formation of other chloro-methylaniline isomers, such as 5-chloro-2-methylaniline, during the chlorination of o-toluidine.[3]

• Oxidation Products: Anilines are susceptible to air oxidation, leading to the formation of colored polymeric materials.[4]

• Byproducts of Reduction: Depending on the reducing agent used (e.g., iron/HCl), inorganic salts and iron sludge can be carried over.[3]

A preliminary purity assessment by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) is highly recommended to identify the major impurities and select the most appropriate purification strategy.[5]

Q2: What are the primary methods for purifying crude 3-Chloro-2-methylaniline?

A2: The three main techniques for purifying 3-Chloro-2-methylaniline are:

• Vacuum Distillation: This is often the most effective method for separating the desired product from non-volatile impurities like inorganic salts and high molecular weight polymers.[4]

• Crystallization: This technique is useful for removing impurities with different solubility profiles. Since 3-Chloro-2-methylaniline has a low melting point (around 2-5°C), this can be challenging but is achievable with the right solvent system.[6][7]

• Column Chromatography: For achieving very high purity or for separating closely related isomers, silica gel column chromatography is the preferred method.[4]

The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity.

Q3: What are the key safety precautions when handling and purifying 3-Chloro-2-methylaniline?

A3: 3-Chloro-2-methylaniline is a hazardous substance and requires careful handling.[8][9][10] Key safety precautions include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of vapors.[11]

• Incompatibilities: Avoid contact with strong oxidizing agents, acids, and acid chlorides.[11]

• Waste Disposal: Dispose of all waste materials according to local regulations for hazardous chemical waste.[8]

Always consult the Safety Data Sheet (SDS) for detailed safety information before starting any experimental work.[8][9][10]

TROUBLESHOOTING GUIDES

This section provides detailed troubleshooting for specific issues you may encounter during the purification of 3-Chloro-2-methylaniline.

Vacuum Distillation

Vacuum distillation is a powerful technique for purifying 3-Chloro-2-methylaniline, which has a boiling point of 245 °C at atmospheric pressure and 115-117 °C at 10 mmHg.[1]

Problem 1: The product is darkening or decomposing during distillation.

• Cause: 3-Chloro-2-methylaniline, like many anilines, can be sensitive to high temperatures, leading to thermal decomposition and the formation of colored byproducts.

• Solution:

  • Reduce the Pressure: Lowering the vacuum will decrease the boiling point of the compound, reducing the risk of thermal degradation. Aim for the lowest pressure your vacuum system can reliably maintain.

  • Use a Short Path Distillation Apparatus: This minimizes the residence time of the compound at high temperatures.

  • Inert Atmosphere: Introduce a gentle stream of an inert gas like nitrogen or argon into the distillation setup to prevent oxidation.

Problem 2: The separation of impurities is poor, and they are co-distilling with the product.

• Cause: Isomeric impurities or other compounds with boiling points close to that of 3-Chloro-2-methylaniline may co-distill.

• Solution:

  • Fractional Distillation: Use a fractionating column (e.g., Vigreux or packed column) to improve the separation efficiency. The increased surface area allows for multiple theoretical plates of separation.

  • Optimize the Reflux Ratio: In a fractional distillation setup, adjusting the reflux ratio can enhance the separation of components with close boiling points.

Experimental Protocol: Vacuum Distillation of 3-Chloro-2-methylaniline

• Setup: Assemble a vacuum distillation apparatus with a short path distillation head or a fractionating column. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Add the crude 3-Chloro-2-methylaniline to the distillation flask, along with a few boiling chips or a magnetic stir bar.

• Evacuation: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fractions that distill over at the expected boiling point for your system's pressure. A forerun containing more volatile impurities may be collected first.

• Monitoring: Monitor the color and refractive index of the distillate to assess purity.

Workflow for Vacuum Distillation Troubleshooting

Caption: Troubleshooting workflow for vacuum distillation.

Crystallization

Crystallization can be an effective method for purifying 3-Chloro-2-methylaniline, especially for removing impurities with significantly different solubilities.

Problem 1: The compound "oils out" instead of forming crystals.

• Cause: "Oiling out" occurs when the solute comes out of solution above its melting point. Given the low melting point of 3-Chloro-2-methylaniline (2-5°C), this is a common issue.[1][7]

• Solution:

  • Solvent Selection: Choose a solvent with a lower boiling point. The solvent's boiling point should ideally be lower than the melting point of the compound, though this is challenging for 3-Chloro-2-methylaniline.[12]

  • Slower Cooling: Allow the solution to cool more slowly to room temperature before placing it in a low-temperature bath. This gives the molecules more time to arrange into a crystal lattice.

  • Use a Solvent/Anti-Solvent System: Dissolve the crude product in a "good" solvent (in which it is highly soluble) and then slowly add an "anti-solvent" (in which it is poorly soluble) until the solution becomes turbid. This can often induce crystallization.

Problem 2: No crystals form upon cooling.

• Cause: The solution may be too dilute, or there may be no nucleation sites for crystal growth to begin.

• Solution:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod to create nucleation sites.[7]

    • Seeding: Add a very small crystal of pure 3-Chloro-2-methylaniline to the solution to act as a template for crystal growth.[7]

  • Concentrate the Solution: If the solution is too dilute, gently heat it to evaporate some of the solvent and then allow it to cool again.

Table 1: Suggested Solvent Systems for Crystallization of 3-Chloro-2-methylaniline

Solvent System	Rationale
Hexane or Heptane	3-Chloro-2-methylaniline is likely to have lower solubility in non-polar solvents at low temperatures.
Ethanol/Water	A polar protic solvent mixture can be effective. Dissolve in a minimal amount of hot ethanol and add water dropwise until turbidity persists, then reheat to clarify and cool slowly.[7]
Toluene/Hexane	A non-polar/non-polar mixture can provide a good solubility gradient for crystallization.

Experimental Protocol: Crystallization of 3-Chloro-2-methylaniline

• Solvent Selection: Perform small-scale solubility tests to find a suitable solvent or solvent system.

• Dissolution: Dissolve the crude 3-Chloro-2-methylaniline in a minimal amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath or refrigerator.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Column Chromatography

Column chromatography offers the highest resolution for separating 3-Chloro-2-methylaniline from closely related impurities.

Problem 1: The product streaks or "tails" on the column.

• Cause: As an amine, 3-Chloro-2-methylaniline is basic and can interact strongly with the acidic silanol groups on the surface of the silica gel, leading to poor peak shape and tailing.

• Solution:

  • Basify the Mobile Phase: Add a small amount of a volatile base, such as triethylamine (TEA) or ammonia, to the mobile phase (typically 0.1-1% v/v). This neutralizes the acidic sites on the silica gel and improves the peak shape.

  • Use a Deactivated Stationary Phase: Consider using an amine-functionalized silica gel or alumina, which are less acidic and better suited for the purification of basic compounds.

Problem 2: Poor separation of isomers.

• Cause: Isomers of chloro-methylaniline can have very similar polarities, making them difficult to separate.[8]

• Solution:

  • Optimize the Mobile Phase: Use a shallow solvent gradient, starting with a very non-polar mobile phase and gradually increasing the polarity. This can improve the resolution between closely eluting compounds.

  • High-Performance Liquid Chromatography (HPLC): For analytical or small-scale preparative separations, reverse-phase HPLC can provide excellent resolution of isomers.[13][14]

Table 2: Example Mobile Phase Systems for Column Chromatography

Stationary Phase	Mobile Phase System	Application
Silica Gel	Hexane/Ethyl Acetate gradient (e.g., 0% to 20% Ethyl Acetate) with 0.5% Triethylamine	General purpose purification
Amine-functionalized Silica	Hexane/Ethyl Acetate gradient	Improved peak shape for basic compounds
Reverse-Phase C18	Acetonitrile/Water with 0.1% Formic Acid	High-resolution separation (HPLC)

Workflow for Column Chromatography Optimization

Caption: Optimization workflow for column chromatography.

References

• BenchChem. (2025).
• BenchChem. (2025).
• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use.
• Chen, G., et al. (2019). 4-Chloro-2-nitroaniline Solubility in Several Pure Solvents: Determination, Modeling, and Solvent Effect Analysis.
• ChemicalBook. (2026, January 17).
• LGC Standards. (n.d.). 3-Chloro-2-methylaniline.
• ECHEMI. (n.d.).
• PrepChem.com. (n.d.).
• Sigma-Aldrich. (n.d.). 3-Chloro-2-methylaniline 99 87-60-5.
• PubChem. (n.d.). 3-Chloro-2-methylaniline.
• SIELC Technologies. (2018, February 16). 3-Chloro-2-methylaniline.
• ChemicalBook. (n.d.). 3-Chloro-2-methylaniline.
• Google Patents. (n.d.).
• Google Patents. (n.d.). CN102234236A - Synthetic method of 3-chloro-2-methylaniline.
• Guidechem. (2023, May 23). How to Use 3-Chloro-2-methylaniline? - FAQ.
• Kaimosi BioChem Tech Co., Ltd. (n.d.). 87-60-5｜3-Chloro-2-methylaniline.
• Benchchem. (n.d.).
• PubChemLite. (n.d.). 3-chloro-2-methylaniline (C7H8ClN).
• Semantic Scholar. (n.d.). 3-chloro-2-methylaniline.
• Parsons, J. S., & Morath, J. C. (1964).
• ResearchGate. (n.d.).
• MDPI. (2021, January 18).
• Quora. (2020, March 27). Why chlorination of meta-nitrotoluene give 2,chloro 5,nitrotoluene instead of 4,chloro 3,nitrotoluene?
• PubMed. (2001, May 5). Determination of dichloroanilines in human urine by GC-MS, GC-MS-MS, and GC-ECD as markers of low-level pesticide exposure.
• YouTube. (2021, September 25).
• Benchchem. (n.d.).
• Benchchem. (n.d.). An In-depth Technical Guide to the Thermal Stability and Decomposition of 2,6-Dichloro-N,N-dimethylaniline.
• AIDIC. (2018). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns.
• Scribd. (n.d.).
• PubMed. (n.d.).
• EPA. (n.d.).
• Google Patents. (n.d.). CN109265351B - A kind of preparation method of 2-chloro-5-nitro-toluene.
• ResearchGate. (2025, August 5). [Gas chromatographic determination of micro organic impurities in 3-chloro-2-hydroxypropyl trimethyl ammonium chloride].
• PubMed. (2024, July 5). Reaction mechanisms of chlorinated disinfection byproducts formed from nitrophenol compounds with different structures during chlor(am)ination and UV/post-chlor(am)
• Google Patents. (n.d.).
• Patsnap. (2017, December 15).
• PMC. (n.d.). Visible-Light-Driven Stereoselective Annulation of Alkyl Anilines and Dibenzoylethylenes via Electron Donor–Acceptor Complexes.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 13. 3-Chloro-2-methylaniline | SIELC Technologies [sielc.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 3-Chloro-2-methylaniline Handling & Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most pervasive challenges when working with substituted aromatic amines: storage-induced discoloration .

3-Chloro-2-methylaniline (CAS: 87-60-5) is a critical building block in pharmaceutical synthesis and proteomics research. However, like many aniline derivatives, it is highly susceptible to environmental degradation. This guide synthesizes field-proven methodologies, mechanistic theory, and self-validating protocols to help you recover degraded reagents and establish rigorous storage practices.

Part 1: Mechanistic FAQs (Understanding the Causality)

Q1: My previously colorless 3-Chloro-2-methylaniline has turned yellow, and older batches are dark brown. What is the chemical cause? The discoloration is a direct visual indicator of auto-oxidation and photo-oxidation. When exposed to atmospheric oxygen and light, the amino group of the aniline derivative undergoes a radical-mediated oxidation process[1]. This initially forms reactive anilino radicals, which rapidly dimerize or oxidize further into azobenzenes and quinone imines[2]. These conjugated systems are highly chromophoric, absorbing blue light and appearing yellow or brown. Over time, these intermediates undergo polycondensation, resulting in the dark brown or black polymeric resins often found at the bottom of old reagent bottles[3].

Mechanistic pathway of 3-Chloro-2-methylaniline photo-oxidation and polymerization.

Q2: If the reagent has turned yellow, is it completely ruined for sensitive cross-coupling reactions? Not necessarily. Aromatic amines possess exceptionally high molar absorptivity. This means that even a microscopic trace of oxidation byproducts (<0.1%) can cause a deep yellow or brown discoloration[4]. While the bulk material may still be >99% pure, these trace impurities (especially quinones) can act as potent catalyst poisons in palladium-catalyzed cross-coupling reactions. You must empirically validate the purity rather than discarding it based solely on color.

Q3: Why do some batches discolor faster than others, even in the same lab? The kinetic rate of oxidation is not just dependent on oxygen; it is heavily catalyzed by light (photo-oxidation), elevated temperatures, and trace transition metals[4]. If a pipette tip or syringe needle introduces trace iron or copper into the septum, it will act as an oxidation catalyst, rapidly accelerating the degradation of that specific batch.

Part 2: Quantitative Storage Parameters

To establish a self-validating storage system, you must control the environmental variables that drive oxidation. The table below summarizes the quantitative impact of various storage conditions on the stability of 3-Chloro-2-methylaniline.

Storage Variable	Recommended Condition	Impact on Stability	Mechanistic Rationale
Atmosphere	Argon (Ar) Blanketed	Critical	Displaces O2​ . Argon is denser than Nitrogen ( N2​ ) and forms a superior protective blanket over the liquid phase[4].
Temperature	Refrigerated (2°C to 8°C)	High	Decreases the kinetic energy available to overcome the activation barrier of radical formation[4].
Light Exposure	Amber Glass / Dark	High	Blocks UV and high-energy visible light, preventing the photo-cleavage of N-H bonds that initiate radical cascades[1].
Container Seal	PTFE-lined Septum Cap	Moderate	Prevents the ingress of atmospheric moisture and oxygen. Standard rubber septa degrade over time when exposed to aniline vapors.

Part 3: Troubleshooting & Recovery Workflows

When faced with a discolored batch, follow this logical decision matrix to determine whether to recover or discard the material.

Decision matrix for assessing and recovering discolored 3-Chloro-2-methylaniline.

Part 4: Self-Validating Experimental Protocols

The following protocols are designed not just to execute a task, but to inherently prove their own success through built-in validation steps.

Protocol A: Vacuum Distillation (Recovery of Discolored Reagent)

Causality: 3-Chloro-2-methylaniline has a relatively high boiling point. Distilling it at atmospheric pressure requires excessive heat, which induces thermal decomposition. Vacuum distillation lowers the boiling point, allowing purification without thermal degradation.

• Setup: Assemble a short-path distillation apparatus. Ensure all glassware is oven-dried to exclude moisture.

• Preparation: Add the discolored 3-Chloro-2-methylaniline to the boiling flask. Add a small amount of calcium hydride ( CaH2​ ) or zinc dust. Rationale: CaH2​ acts as a desiccant, while zinc dust reduces trace oxidized colored impurities (like quinones) back to the amine, improving the yield of the colorless product.

• Evacuation: Apply a high vacuum (e.g., < 10 mmHg) before applying any heat.

• Distillation: Slowly heat the oil bath. Discard the first 5% of the distillate (the "forerun"). Rationale: The forerun contains low-boiling impurities and residual moisture.

• Collection: Collect the main fraction, which should distill over as a "water-white" (perfectly colorless) liquid.

• Validation Step: Visually confirm the distillate is colorless. Immediately proceed to Protocol B to prevent re-oxidation.

Protocol B: Inert Gas Blanketing (Preventative Storage)

Causality: Oxygen is the primary driver of discoloration. Because Argon is heavier than air (density 1.78 g/L vs air 1.22 g/L), it sinks and forms a physical protective layer directly on top of the liquid amine[4].

• Transfer: Transfer the freshly distilled (or newly purchased) 3-Chloro-2-methylaniline into an amber glass vial equipped with a PTFE-lined silicone septum.

• Purging: Insert a long needle connected to an Argon line through the septum, ensuring the tip is just above the surface of the liquid. Insert a short, open needle into the septum to act as a vent.

• Blanketing: Gently flow Argon into the vial for 60 seconds. Rationale: The heavy Argon displaces the lighter atmospheric air, pushing it out through the vent needle.

• Sealing: Remove the vent needle first, then immediately remove the Argon needle. This creates a slight positive pressure of Argon inside the vial.

• Validation Step: Wrap the cap tightly with Parafilm and store it in a dedicated refrigerator at 2-8°C. Check the vial after 7 days; if the liquid remains water-white, the inert blanket was successfully established.

Protocol C: Analytical Purity Verification

Causality: Visual inspection is subjective. To guarantee experimental reproducibility, you must quantify the purity.

• Sample Prep: Dissolve an aliquot of the aniline in deuterated chloroform ( CDCl3​ ) for 1H -NMR, or in LC-MS grade methanol for GC-MS/HPLC analysis.

• Analysis: Run the sample.

• Validation Step:

  • For NMR: Look for the absence of broad, poorly defined peaks in the aromatic region (7.0 - 8.0 ppm), which indicate polymeric degradation products.

  • For GC-MS: Ensure the primary peak corresponds to the mass of 3-Chloro-2-methylaniline (MW: 141.60 g/mol ) and that no higher molecular weight peaks (e.g., azobenzene derivatives) are present[1]. If purity is >99.0%, the reagent is validated for sensitive downstream applications.

References

• Aniline - Cargo Handbook Cargo Handbook - The world's largest cargo transport guidelines website URL:[Link]

• Discoloration Mechanisms of Natural Rubber and Its Control (Aromatic Amine Oxidation) National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Why does color of aniline change during storage? ResearchGate Scientific Discussions URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discoloration Mechanisms of Natural Rubber and Its Control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aniline - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]
• 4. benchchem.com [benchchem.com]

Preventing dechlorination during the catalytic hydrogenation of 2-chloro-6-nitrotoluene

Welcome to the Technical Support Center for the catalytic hydrogenation of halogenated nitroarenes. The reduction of 2-chloro-6-nitrotoluene to 2-chloro-6-methylaniline is a critical transformation in pharmaceutical and agrochemical development. However, the process is frequently plagued by hydrodechlorination (hydrogenolysis of the C-Cl bond), which generates corrosive HCl and the undesired byproduct 2-methylaniline (o-toluidine).

This guide provides drug development professionals and process chemists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to achieve >99.5% chemoselectivity.

Core Principles: The Hydrodechlorination Challenge

The fundamental challenge in this reaction is kinetic competition. While the nitro group (-NO₂) is easily reduced, the carbon-chlorine (C-Cl) bond in both the starting material and the resulting chloroaniline is highly susceptible to cleavage under reductive conditions.

Reaction pathways in the catalytic hydrogenation of 2-chloro-6-nitrotoluene.

Troubleshooting & FAQs

Q: We are using a standard Pd/C catalyst, but we are observing >15% formation of 2-methylaniline. Why is this happening, and what is the immediate fix? A: Palladium (Pd) is notoriously active for the hydrogenolysis of carbon-halogen bonds. Functionalized chlorobenzenes interact strongly with electron-deficient Pd species through the Cl substituent, weakening the C-Cl bond and facilitating its rapid cleavage (1)[1]. Action: Immediately switch your catalyst to Platinum (Pt/C). Platinum has a fundamentally lower propensity for C-Cl activation while maintaining excellent activity for nitro group reduction[2].

Q: We switched to a Pt/C catalyst, but as the reaction approaches 100% conversion, dechlorination suddenly spikes. How can we prevent this "terminal" dehalogenation? A: This phenomenon occurs because once the nitroarene substrate is depleted, the active catalytic sites are no longer occupied by the strongly adsorbing -NO₂ groups. The catalyst then begins activating the weaker C-Cl bonds of the accumulated product. To prevent this, you must modify the electronic or geometric properties of the Pt surface:

• Solution 1 (Bimetallic Catalysts): Use an Fe-promoted or Cu-decorated Pt/C catalyst. X-ray photoelectron spectroscopy (XPS) reveals that introducing Fe causes an electron transfer from Pt nanoparticles to Fe₂O₃. This electron-deficient state of Pt weakens the adsorption of the chloroaniline product, preventing C-Cl scission (2)[2]. Copper exerts a similar electronic effect[3].

• Solution 2 (Chemical Inhibitors): If you must use standard Pt/C or Raney Nickel, add a dehalogenation inhibitor such as dicyandiamide or cyanamide (4)[4]. These nitrogen-rich compounds selectively poison the high-energy step/kink sites responsible for dehalogenation without impeding the primary hydrogenation pathway.

Q: Does the pH of the reaction medium influence the rate of hydrodechlorination? A: Yes, significantly. Conducting the hydrogenation in an acidic catalytic medium (e.g., by adding small amounts of phosphoric acid, hydrochloric acid, or glacial acetic acid) alters the protonation state of the intermediate hydroxylamine and the final amine (5)[5]. Protonation of the amine reduces its coordination strength to the metal surface, facilitating rapid desorption before the C-Cl bond can be cleaved.

Quantitative Data: Catalyst Performance Comparison

Catalyst System	Conversion (%)	Selectivity to Target (%)	Dechlorination (%)	Mechanistic Causality
Standard Pd/C	100	< 85	> 15	Pd strongly activates C-Cl bonds due to electron-deficient interactions[1].
Standard Pt/C	100	~ 95	~ 5	Lower intrinsic dehalogenation than Pd, but still problematic at full conversion[2].
Pt-Fe/C (Bimetallic)	100	> 99.5	< 0.5	Electron transfer from Pt to Fe₂O₃ weakens product adsorption[2].
Pt/C + Dicyandiamide	100	> 99.9	< 0.1	Inhibitor selectively poisons high-energy hydrogenolysis active sites[4].

Standard Operating Procedure (SOP): Highly Selective Hydrogenation Workflow

This protocol utilizes a chemical inhibitor strategy to ensure high chemoselectivity. It is designed as a self-validating system : the reaction stoichiometry acts as a built-in quality control checkpoint.

Validation Checkpoint: The complete reduction of the nitro group requires exactly 3.0 molar equivalents of H₂. Any hydrogen consumption beyond this precise metric indicates the onset of C-Cl hydrogenolysis.

Step-by-Step Methodology:

• Preparation: In a 300 mL Hastelloy autoclave, charge 10.0 g of 2-chloro-6-nitrotoluene (substrate) and 150 mL of methanol (solvent).

• Catalyst & Inhibitor Loading: Add 0.1 g of 1% Pt/C catalyst. Introduce 0.05 g of dicyandiamide (dehalogenation inhibitor)[4].

  • Causality: Dicyandiamide competitively binds to the highly active defect sites on the Pt surface where C-Cl cleavage occurs, leaving the planar sites free for -NO₂ reduction.

• Purging: Seal the reactor. Purge with N₂ three times (up to 5 bar) to remove oxygen, followed by three purges with H₂.

  • Self-Validation: Monitor the pressure drop during the final N₂ hold for 5 minutes to ensure zero atmospheric leaks.

• Reaction: Pressurize with H₂ to 1.0 MPa (10 bar). Heat the mixture to 60°C under vigorous stirring (900 rpm) to eliminate mass transfer limitations.

  • Causality: High stirring rates prevent local hydrogen starvation at the catalyst surface, which can paradoxically increase side reactions.

• Monitoring: Track hydrogen uptake using a mass flow controller.

  • Self-Validation: The reaction is complete when H₂ uptake ceases abruptly at the theoretical 3.0 equivalents. If uptake continues slowly past this point, immediately cool the reactor, as this signals hydrodechlorination.

• Workup: Cool to 25°C, vent H₂, and purge with N₂. Filter the catalyst through a Celite pad. Evaporate the methanol under reduced pressure to isolate highly pure 2-chloro-6-methylaniline.

Decision tree for troubleshooting excessive hydrodechlorination.

References

• Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst Source: RSC Advances URL
• Selective Gas Phase Hydrogenation of p-Chloronitrobenzene over Pd Catalysts: Role of the Support Source: ACS Catalysis URL
• Hydrogenation of halonitrobenzenes without dehalogenation (US5068436A)
• Deficient copper decorated platinum nanoparticles for selective hydrogenation of chloronitrobenzene Source: Journal of Materials Chemistry A URL
• Process for the production of halogenated aromatic primary amines (US3989756A)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Selective hydrogenation of p -chloronitrobenzene over an Fe promoted Pt/AC catalyst - RSC Advances (RSC Publishing) DOI:10.1039/C7RA04700B [pubs.rsc.org]
• 3. Deficient copper decorated platinum nanoparticles for selective hydrogenation of chloronitrobenzene - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. US3989756A - Process for the production of halogenated aromatic primary amines - Google Patents [patents.google.com]
• 5. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting HPLC Analysis of Chloroanilines

Welcome to the Technical Support Center for High-Performance Liquid Chromatography (HPLC) applications. The separation of chloroaniline positional isomers (ortho-, meta-, and para-chloroaniline) is a notorious pain point in pharmaceutical and environmental analysis. Because these compounds are weak bases with identical molecular weights and subtle structural differences, traditional reversed-phase approaches often fail.

This guide is designed for researchers and drug development professionals. It bypasses generic advice to focus on the underlying thermodynamic and chemical causality of your separation failures, providing self-validating protocols to achieve baseline resolution.

Diagnostic FAQs: Understanding the Chemistry Behind the Separation

Q1: Why do my ortho-, meta-, and para-chloroaniline isomers co-elute on a standard C18 column? A: Standard C18 columns rely almost entirely on dispersive (hydrophobic) interactions. Because chloroaniline positional isomers have identical molecular weights and nearly identical lipophilicity, C18 phases lack the chemical selectivity to pull them apart[1]. The Fix: Switch to a Phenyl-Hexyl or Biphenyl stationary phase. The electron-withdrawing chlorine atom alters the π -electron density of the aromatic ring differently depending on its position (ortho, meta, or para). Phenyl phases exploit these subtle electronic differences via π

π (pi-pi) interactions, providing the orthogonal shape selectivity required to baseline-resolve the isomers[1].

Q2: My peak shapes are tailing badly, and retention times shift from day to day. What is wrong with my mobile phase? A: The root cause is a mixed ionization state caused by poor pH control. Chloroanilines are weak bases with varying pKa values depending on the position of the chlorine atom: 2-chloroaniline has a pKa of ~2.66[2], 3-chloroaniline is ~3.52[3], and 4-chloroaniline is ~3.98[4]. If your mobile phase pH is between 3.0 and 4.5, these isomers exist in a chaotic, mixed state of ionization. For instance, at pH 3.5, 4-chloroaniline is predominantly ionized (protonated), while 2-chloroaniline remains mostly neutral. This mixed state causes massive shifts in retention times with even microscopic pH fluctuations. Furthermore, the protonated amines interact strongly with residual free silanols on the silica support, causing severe peak tailing[5]. The Fix: Buffer the mobile phase at least 2 pH units away from the highest pKa. A pH of 6.5–7.0 ensures all isomers are fully neutral, maximizing hydrophobic retention and eliminating secondary silanol interactions.

Q3: How should I adjust my organic modifier to improve resolution? A: When separating structural isomers, the choice of organic modifier is critical. Acetonitrile is an aprotic solvent that separates primarily via dipole-dipole interactions. Methanol, however, is a protic solvent capable of hydrogen bonding. Because the amine group on the chloroaniline ring is subject to different degrees of steric hindrance (especially in the ortho position), methanol's ability to participate in hydrogen bonding enhances the selectivity between the isomers. Swapping acetonitrile for methanol often dramatically improves the resolution of aromatic amines.

Physicochemical Data Summary

To successfully troubleshoot, you must understand the quantitative properties of your analytes. The table below summarizes how the position of the chlorine atom dictates the ionization state at different pH levels.

Isomer	pKa	Ionization State (pH 3.5)	Ionization State (pH 6.8)	Steric Hindrance at Amine
2-Chloroaniline	2.66[2]	Predominantly Neutral	Fully Neutral	High (ortho-substituted)
3-Chloroaniline	3.52[3]	~50% Ionized	Fully Neutral	Low
4-Chloroaniline	3.98[4]	Predominantly Ionized	Fully Neutral	None

Troubleshooting Workflow

Use the following logical decision tree to diagnose and correct your specific chromatographic defect.

Decision tree for troubleshooting chloroaniline resolution based on peak shape and selectivity.

Recommended Experimental Protocol

This methodology is designed as a self-validating system. By strictly controlling the pH and utilizing π

π interactions, you ensure robust, repeatable baseline separation.

Step 1: Buffer Preparation Prepare a 20 mM Ammonium Acetate aqueous buffer. Carefully adjust the pH to 6.8 using dilute acetic acid or ammonium hydroxide. Critical: Filter the buffer through a 0.22 µm membrane to remove particulates and prevent column frit blockage.

Step 2: Stationary Phase Selection Install a Phenyl-Hexyl column (Dimensions: 150 mm x 4.6 mm, 3 µm particle size). Do not use standard C18.

Step 3: Mobile Phase Composition & Equilibration Set up an isocratic elution profile using 60% Buffer (pH 6.8) and 40% Methanol. Purge the system and equilibrate the column with at least 10 column volumes of the mobile phase.

Step 4: Temperature Control Set the column oven to 30 °C. The separation process for these isomers is exothermic; precise temperature control is mandatory to maintain stable retention factors and reproducible thermodynamics.

Step 5: Injection & Detection Inject 5 µL of the chloroaniline sample mixture (ensure the sample diluent closely matches the initial mobile phase to prevent solvent-induced band broadening). Monitor the absorbance at 240 nm using a UV-Vis or Diode Array Detector (DAD).

Step 6: System Suitability & Self-Validation Analyze the resulting chromatogram and calculate the peak asymmetry factor ( Tf​ ) for the last eluting peak (typically 4-chloroaniline).

• Validation Check: If Tf​≤1.2 , the mobile phase pH is correctly suppressing silanol interactions, validating the system setup. If Tf​>1.5 , the buffer capacity is insufficient or the pH has drifted; discard the mobile phase, remeasure the pH, and repeat Step 1.

References

• Achiral Molecular Recognition of Substituted Aniline Position Isomers by Crown Ether Type Chiral St
• Rapid HPLC Method for Determination of Parachloroaniline in Chlorhexidine Antiseptic Agent - scirp.org
• 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem - nih.gov
• 3-Chloroaniline Formula - echemi.com
• 4-Chloroaniline SDS, 106-47-8 Safety D

Sources

• 1. Achiral Molecular Recognition of Substituted Aniline Position Isomers by Crown Ether Type Chiral Stationary Phase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Chloroaniline | C6H6ClN | CID 7240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. echemi.com [echemi.com]
• 5. scirp.org [scirp.org]

Reference Data & Comparative Studies

A Comparative Analysis of Synthesis Routes for 3-Chloro-2-methylaniline: A Guide for Researchers and Drug Development Professionals

Introduction: The Significance of 3-Chloro-2-methylaniline in Chemical Synthesis

3-Chloro-2-methylaniline (CAS 87-60-5), also known as 3-chloro-o-toluidine, is a crucial chemical intermediate with significant applications across various sectors of the chemical industry.[1][2] Its unique molecular structure, featuring a chlorinated and methylated aniline ring, makes it a versatile building block in the synthesis of a wide array of more complex molecules.[3] Notably, it serves as a key precursor in the production of agrochemicals, specifically herbicides like quinclorac, and in the manufacturing of azo dyes and pigments.[2][4][5] The purity and yield of 3-Chloro-2-methylaniline directly impact the efficacy and quality of these final products, underscoring the importance of selecting an optimal and efficient synthesis strategy.[5] This guide provides a comparative analysis of the most prevalent synthesis routes to 3-Chloro-2-methylaniline, offering detailed experimental protocols, mechanistic insights, and a critical evaluation of each method's advantages and limitations to aid researchers in making informed decisions for their specific applications.

Route 1: Reduction of 2-Chloro-6-nitrotoluene

The reduction of the nitro group in 2-chloro-6-nitrotoluene is the most common and industrially significant approach to synthesizing 3-Chloro-2-methylaniline. This pathway offers several variations in terms of the reducing agent and reaction conditions, each with its own set of performance characteristics.

Béchamp Reduction using Iron and Hydrochloric Acid

A classic and robust method for the reduction of aromatic nitro compounds, the Béchamp reduction, utilizes iron filings in an acidic medium. This method is well-established and known for its high yields.

Experimental Protocol:

• To a reaction vessel equipped with a stirrer and reflux condenser, add 100 g of finely divided iron, 20 g of concentrated hydrochloric acid, and 200 ml of water.

• Heat the mixture to boiling with continuous stirring.

• Slowly add 100 g of 1-chloro-2-methyl-3-nitrobenzene (2-chloro-6-nitrotoluene) over a period of 2 hours, maintaining a gentle reflux.

• After the addition is complete, place the reaction mixture in an oil bath and add 20 g of sodium carbonate to neutralize the excess acid.

• Isolate the 3-Chloro-2-methylaniline by steam distillation at 140°C (bath temperature of 200°C).

• Separate the distilled product using a separating funnel.

• Purify the product by vacuum distillation, collecting the fraction at 105-110°C/10 mmHg.[6]

Yield: Approximately 94% of the theoretical yield.[6]

Reaction Mechanism: The Béchamp reduction involves the in-situ generation of ferrous chloride (FeCl₂) which then acts as the reducing agent. The iron metal is oxidized from Fe(0) to Fe(II), while the nitro group is reduced to an amino group. The overall reaction is a complex heterogeneous process.

Workflow Diagram:

Caption: Workflow for the synthesis of 3-Chloro-2-methylaniline via Béchamp reduction.

Reduction with Polysulfides

This method, often detailed in patent literature, presents a cost-effective and safer alternative to some traditional reduction methods. It avoids the use of flammable hydrogen gas or expensive metal catalysts.

Experimental Protocol:

• Dissolve sodium polysulfide in water in a reaction vessel equipped with a stirrer.

• Add an ammonium salt, such as ammonium chloride, to the solution.

• Heat the mixture to a temperature between 30-105°C.

• Add 6-chloro-2-nitrotoluene dropwise to the reaction mixture.

• After the reaction is complete, separate the organic phase.

• Wash the organic phase with water until it is neutral.

• Purify the product by vacuum distillation at 0.1 MPa, collecting the fraction at 127-137°C.[4][7]

Yield: High yields are reported, with one example achieving a purity of 99.80% and a yield of 98.80%.[7]

Reaction Mechanism: In this process, the polysulfide anion (Sₓ²⁻) acts as the reducing agent. The nitro group is reduced to the amine, and the sulfide is oxidized. The ammonium salt likely acts as a phase-transfer catalyst or to buffer the reaction mixture.

Workflow Diagram:

Caption: Workflow for the synthesis of 3-Chloro-2-methylaniline using polysulfide reduction.

Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method for nitro group reduction, often providing high yields and purity. The choice of catalyst and reaction conditions is critical to prevent dehalogenation (loss of the chlorine atom).

Experimental Protocol (General):

• Charge a high-pressure reactor (autoclave) with 2-chloro-6-nitrotoluene, a suitable solvent (e.g., methanol or ethanol), and a catalyst (e.g., Pd/C or Raney nickel).[8]

• Pressurize the reactor with hydrogen gas (e.g., 1 MPa).[8]

• Heat the reaction mixture to the desired temperature (e.g., 353 K) with vigorous stirring.[8]

• Monitor the reaction progress by hydrogen uptake or chromatographic analysis.

• After the reaction is complete, cool the reactor, release the pressure, and filter off the catalyst.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation.

Yield: Yields are generally high, with reports of up to 95% with high purity (above 99%).[9]

Reaction Mechanism: The catalytic hydrogenation proceeds via the transfer of hydrogen atoms from the catalyst surface to the nitro group. The reaction typically involves the stepwise reduction of the nitro group to a nitroso, then a hydroxylamino intermediate, and finally to the amino group.[10]

Workflow Diagram:

Caption: Workflow for the catalytic hydrogenation of 2-chloro-6-nitrotoluene.

Route 2: Direct Chlorination of 2-Methylaniline (o-Toluidine)

An alternative approach involves the direct electrophilic chlorination of 2-methylaniline. However, this route is often plagued by a lack of selectivity, leading to the formation of multiple isomers.

Experimental Protocol:

• In a suitable reaction vessel, dissolve 2-methylaniline in 95.9% concentrated sulfuric acid.

• Maintain the temperature at 50°C and bubble chlorine gas through the solution.

• The reaction produces a mixture of 3-chloro-2-methylaniline and 5-chloro-2-methylaniline.[5]

• The isolation and purification of the desired 3-chloro isomer from this mixture can be challenging and is not well-documented in the available literature.[5]

Yield: The ratio of 3-chloro-2-methylaniline to 5-chloro-2-methylaniline is reported to be approximately 57:43.[5] The isolated yield of the desired product is expected to be significantly lower due to the formation of the isomeric byproduct and the difficulties in separation.

Reaction Mechanism: This is an electrophilic aromatic substitution reaction. The amino group is a strong activating group, directing the incoming electrophile (chlorine) to the ortho and para positions. The presence of the methyl group also influences the regioselectivity.

Workflow Diagram:

Sources

• 1. 3-Chloro-2-methylaniline | 87-60-5 [chemicalbook.com]
• 2. 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Synthetic method of 3-chloro-2-methylaniline - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN100427458C - Production process of herbicide intermediate 3-chloro-2-methylaniline - Google Patents [patents.google.com]
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• 10. pubs.acs.org [pubs.acs.org]

Comparative Guide: Spectroscopic Instrumentation for the Structural Validation of 3-Chloro-2-methylaniline

Executive Summary

In pharmaceutical and agrochemical development, the precise structural validation of starting materials is paramount to preventing downstream synthetic failures. 3-Chloro-2-methylaniline (CAS: 87-60-5) [1] is a critical 1,2,3-trisubstituted benzene intermediate. Distinguishing this specific regiochemistry from its positional isomers (e.g., 4-chloro-2-methylaniline) requires high-fidelity analytical instrumentation.

This guide objectively compares the performance of competing spectroscopic modalities—Nuclear Magnetic Resonance (NMR), Fourier Transform Infrared Spectroscopy (FTIR), and Mass Spectrometry (MS)—evaluating their resolution, sample preparation demands, and absolute structural elucidation power.

Comparative Evaluation of Analytical Modalities

To establish a self-validating analytical workflow, laboratories must select instrumentation that provides orthogonal data (exact mass, functional groups, and atomic connectivity). Table 1 compares the performance of standard analytical products for this specific compound.

Table 1: Performance Comparison of Spectroscopic Modalities for 3-Chloro-2-methylaniline

Analytical Instrument / Modality	Resolution & Specificity for Target	Sample Prep Time	Primary Advantage	Limitation
High-Field NMR (400+ MHz)	High: Resolves exact J -coupling of H4, H5, H6	~5 mins	Definitive regiochemical assignment	High CAPEX, requires cryogenic cooling
Benchtop NMR (60 MHz)	Low: Aromatic signals overlap	~5 mins	Low cost, rapid screening	Cannot definitively distinguish positional isomers
ATR-FTIR (Diamond)	Medium: Identifies -NH₂ and C-Cl stretches	< 1 min	Zero prep, ideal for liquid samples	Cannot determine exact ring substitution pattern
Transmission FTIR (NaCl)	Medium: Identifies functional groups	~10 mins	Standardized pathlength	Optics degrade rapidly via atmospheric moisture
GC-EI-MS (70 eV)	High: Confirms mass and halogen isotopes	~15 mins	Standardized fragmentation matches NIST [2]	Requires sample volatility

Methodological Causality & Self-Validating Protocols

As a Senior Application Scientist, it is critical to understand why specific protocols are chosen. The methodologies below are designed as self-validating systems, ensuring that environmental or instrumental artifacts do not result in false positives.

Protocol A: High-Field ¹H NMR (400 MHz) Acquisition

• The Causality: High-field NMR is strictly required over benchtop systems to resolve the complex multiplet splitting of the three aromatic protons. Furthermore, CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) is selected as the solvent. TMS acts as an internal self-validating zero-point reference. CDCl₃ is an aprotic solvent; if a protic solvent like D₂O or CD₃OD were used, rapid deuterium exchange would obliterate the primary amine (-NH₂) signal.

• Step-by-Step Workflow:

  • Dissolve 10 mg of 3-Chloro-2-methylaniline in 0.6 mL of CDCl₃ (0.03% TMS).

  • Transfer the homogeneous solution to a 5 mm precision NMR tube.

  • Acquire 16 scans with a 30° pulse angle.

  • Self-Validation Step: Set a 2-second relaxation delay ( D1​ ) to ensure the quantitative integration ratio of the methyl (3H), aromatic (3H), and amine (2H) protons is mathematically exact.

Protocol B: ATR-FTIR Spectroscopy

• The Causality: 3-Chloro-2-methylaniline is a liquid at standard temperature and pressure (Melting point: 2 °C) [3]. Traditional transmission FTIR requires pressing a liquid film between NaCl or KBr plates. Because these alkali halide windows are hygroscopic, they absorb atmospheric moisture. Water exhibits a massive, broad O-H stretch at 3300–3400 cm⁻¹, which perfectly overlaps and obscures the diagnostic N-H stretching frequencies of our target. Attenuated Total Reflectance (ATR) using a monolithic diamond crystal eliminates this artifact.

• Step-by-Step Workflow:

  • Clean the diamond ATR crystal with isopropanol and allow it to evaporate.

  • Self-Validation Step: Acquire an ambient background spectrum to mathematically subtract environmental CO₂ and baseline moisture.

  • Apply 1 drop of neat 3-Chloro-2-methylaniline directly to the crystal.

  • Acquire 32 scans at 4 cm⁻¹ resolution from 4000 to 400 cm⁻¹.

Protocol C: GC-EI-MS Analysis

• The Causality: Because the compound is volatile (Boiling point: 115-117 °C at 10 mmHg) [3], Gas Chromatography is vastly superior to Liquid Chromatography (LC-ESI-MS). Electron Ionization (EI) at 70 eV is a "hard" ionization technique that creates a highly reproducible molecular ion ( M+∙ ). The presence of a single chlorine atom provides a self-validating isotopic signature: the natural abundance of ³⁵Cl to ³⁷Cl is approximately 3:1, which acts as an internal proof of the halogen's presence.

• Step-by-Step Workflow:

  • Dilute the sample to 1 mg/mL in GC-grade hexane.

  • Inject 1 µL with a split ratio of 50:1 onto a DB-5MS capillary column.

  • Program the oven: 60 °C (hold 1 min), ramp at 15 °C/min to 280 °C.

  • Compare the resulting fragmentation pattern against the NIST WebBook reference data [2].

Data Interpretation & Structural Elucidation

When the orthogonal data from these three modalities are synthesized, the structure of 3-Chloro-2-methylaniline is unambiguously confirmed:

• GC-MS (Isotopic Confirmation): The mass spectrum will show a molecular ion peak at m/z 141 and an M+2 peak at m/z 143 in a strict 3:1 intensity ratio, confirming the C₇H₈ClN formula and a single chlorine atom.

• ATR-FTIR (Functional Group Confirmation): Two sharp bands at ~3400 cm⁻¹ and ~3300 cm⁻¹ confirm the asymmetric and symmetric stretches of a primary amine (-NH₂). A sharp band at ~740 cm⁻¹ indicates the C-Cl stretch.

• High-Field NMR (Regiochemical Confirmation): The 1,2,3-substitution pattern creates a distinct ABC spin system in the aromatic region. H4 appears as a doublet (~6.9 ppm), H5 as a triplet (~7.0 ppm), and H6 as a doublet (~6.7 ppm) with uniform ortho coupling constants ( J≈8 Hz). A benchtop NMR would fail to resolve this, blurring the signals into an unreadable multiplet and failing to rule out the 4-chloro-2-methylaniline isomer.

Visualizing the Analytical Workflow

The following diagram illustrates the logical flow of the comparative instrumental modalities used to validate the compound.

Figure 1: Comparative workflow for the orthogonal structural validation of 3-Chloro-2-methylaniline.

References

• PubChem. "3-Chloro-2-methylaniline | C7H8ClN | CID 6894". National Institutes of Health (NIH). URL:[Link]

• NIST Chemistry WebBook. "Benzenamine, 3-chloro-2-methyl-". National Institute of Standards and Technology. URL:[Link]

A Comparative Guide to the Cross-Validation of GC and HPLC Analytical Methods for 3-Chloro-2-methylaniline

Abstract

This guide presents a comprehensive cross-validation of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the quantitative analysis of 3-Chloro-2-methylaniline. As a crucial intermediate in the synthesis of dyes and pharmaceuticals, robust and reliable analytical methods for 3-Chloro-2-methylaniline are paramount for quality control and regulatory compliance.[1] This document provides a detailed comparison of GC and HPLC methodologies, supported by experimental data, in-depth protocols, and workflow visualizations. The objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to select the most appropriate analytical technique for their specific application.

Introduction: The Analytical Imperative for 3-Chloro-2-methylaniline

3-Chloro-2-methylaniline (CAS No. 87-60-5), also known as 3-chloro-o-toluidine, is a halogenated aromatic amine with significant industrial applications.[2] Its role as a precursor in various synthetic pathways necessitates stringent control over its purity and the accurate quantification of potential impurities. The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for its analysis is a critical decision that impacts data quality, method robustness, and overall laboratory efficiency.

This guide delves into the fundamental principles of both techniques and their practical application to the analysis of 3-Chloro-2-methylaniline. We will explore the nuances of method development, validation, and the inherent advantages and limitations of each approach. The ultimate goal is to provide a clear, evidence-based framework for making an informed decision tailored to your analytical needs.

Deciding Factors: GC vs. HPLC for 3-Chloro-2-methylaniline

The selection of an analytical method is fundamentally driven by the physicochemical properties of the analyte and the intended purpose of the analysis.[3] For 3-Chloro-2-methylaniline, a semi-volatile compound, both GC and HPLC present viable options, each with distinct strengths.

Gas Chromatography (GC) is a powerful technique for the analysis of volatile and semi-volatile compounds.[4][5] Given that 3-Chloro-2-methylaniline can be vaporized without decomposition, GC is a natural consideration.[3] It often provides high separation efficiency and can be coupled with highly sensitive detectors like the Flame Ionization Detector (FID) or a Mass Spectrometer (MS) for definitive identification.[3][4]

High-Performance Liquid Chromatography (HPLC) , conversely, is exceptionally versatile and well-suited for a broader range of compounds, including those that are non-volatile or thermally labile.[3][4] For aniline derivatives, HPLC is a widely employed technique, offering robust and reproducible separations.[6] Its compatibility with a variety of detectors, such as UV-Vis and Mass Spectrometry, enhances its utility in pharmaceutical analysis for impurity profiling and stability studies.[3][7]

The following diagram illustrates the key decision points when choosing between GC and HPLC for the analysis of a compound like 3-Chloro-2-methylaniline.

Caption: Decision logic for selecting between GC and HPLC.

Experimental Protocols & Methodologies

The successful implementation of any analytical method hinges on a well-defined and robust protocol. The following sections detail representative methodologies for both GC and HPLC analysis of 3-Chloro-2-methylaniline.

Gas Chromatography (GC) Method

The GC method outlined below is designed for the quantification of 3-Chloro-2-methylaniline and related volatile impurities.

3.1.1. Instrumentation and Conditions

• Gas Chromatograph: A system equipped with a split/splitless injector and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is a suitable choice.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 70°C (hold for 1 minute)

  • Ramp 1: 3°C/min to 150°C

  • Ramp 2: 10°C/min to 280°C (hold for 5 minutes)

• Injector Temperature: 250°C

• Detector Temperature (FID): 300°C

• Injection Volume: 1 µL (split ratio of 20:1)

3.1.2. Sample and Standard Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 3-Chloro-2-methylaniline reference standard and dissolve in a suitable solvent (e.g., methanol or dichloromethane) in a 100 mL volumetric flask.

• Working Standards: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Dissolve a known weight of the sample in the chosen solvent to achieve a concentration within the calibration range.

Caption: Workflow for GC analysis of 3-Chloro-2-methylaniline.

High-Performance Liquid Chromatography (HPLC) Method

The HPLC method described here is suitable for the assay of 3-Chloro-2-methylaniline and the profiling of non-volatile impurities.

3.2.1. Instrumentation and Conditions

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is commonly used.[2][8]

• Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., 10 mM phosphate buffer, pH 7.0) in an isocratic or gradient elution mode. A simple mobile phase of acetonitrile and water is also a possibility.[2]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 240 nm

• Injection Volume: 10 µL

3.2.2. Sample and Standard Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 3-Chloro-2-methylaniline reference standard and dissolve in the mobile phase in a 100 mL volumetric flask.

• Working Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a known concentration within the calibration range.[8]

Caption: Workflow for HPLC analysis of 3-Chloro-2-methylaniline.

Method Validation: A Head-to-Head Comparison

The validation of an analytical procedure is essential to demonstrate its suitability for its intended purpose.[9] This section provides a comparative summary of the expected validation parameters for the GC and HPLC methods, in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9][10][11]

Validation Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Rationale & Insights
Specificity	High, especially with MS detection. Potential for co-elution of isomers.	Excellent, with good peak purity assessment using DAD.	HPLC with DAD offers superior confidence in peak purity for impurity profiling.
Linearity (r²)	Typically ≥ 0.999	Typically ≥ 0.999	Both techniques are expected to exhibit excellent linearity over a defined range.
Range	1 - 100 µg/mL	1 - 100 µg/mL	The analytical range should be established based on the intended application (e.g., assay or impurity testing).
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	Both methods should demonstrate high accuracy when validated with spiked samples.
Precision (%RSD)	Repeatability: ≤ 1.0%Intermediate: ≤ 2.0%	Repeatability: ≤ 1.0%Intermediate: ≤ 2.0%	Stringent precision is a hallmark of a well-developed chromatographic method.
Limit of Detection (LOD)	Lower, especially with selective detectors like ECD or MS.	Dependent on chromophore; generally in the low ng range.	GC often provides lower detection limits for volatile analytes.[4]
Limit of Quantitation (LOQ)	Typically 3-5 times the LOD.	Typically 3-5 times the LOD.	The LOQ must be determined with acceptable precision and accuracy.
Robustness	Sensitive to changes in flow rate, temperature program, and inlet parameters.	Generally robust to minor variations in mobile phase composition and flow rate.	HPLC methods are often considered more robust for routine quality control environments.

Synthesis and Recommendation: Choosing the Right Tool for the Job

Both GC and HPLC are powerful and reliable techniques for the analysis of 3-Chloro-2-methylaniline. The optimal choice depends on the specific analytical challenge at hand.

Choose GC when:

• The primary goal is the analysis of volatile or semi-volatile impurities.[4]

• High sensitivity for trace-level volatile compounds is required.

• The sample matrix is relatively clean and does not contain non-volatile components that could contaminate the GC system.

• Coupling with Mass Spectrometry (GC-MS) is desired for definitive identification of volatile unknowns.[3]

Choose HPLC when:

• The analysis involves a broader range of impurities, including non-volatile or thermally labile compounds.[3][7]

• The sample matrix is complex and may contain non-volatile components.

• Robustness and ease of use in a routine quality control setting are high priorities.

• Impurity profiling and stability-indicating assays are the primary objectives.[3][7]

For comprehensive characterization of 3-Chloro-2-methylaniline, a cross-validation approach utilizing both GC and HPLC is highly recommended. This allows for the orthogonal confirmation of results and provides a more complete picture of the sample's purity profile.

Conclusion

The cross-validation of GC and HPLC methods for the analysis of 3-Chloro-2-methylaniline reveals the complementary nature of these two powerful analytical techniques. While GC excels in the analysis of volatile components with high sensitivity, HPLC offers unparalleled versatility and robustness for a wider range of analytes and sample matrices. By understanding the fundamental principles, strengths, and limitations of each method, researchers and analytical scientists can make informed decisions to ensure the quality, safety, and efficacy of products derived from this important chemical intermediate.

References

• Drawell. (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis.
• SIELC Technologies. (2018, February 16). 3-Chloro-2-methylaniline.
• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Lab Manager. (2025, August 23).
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• International Council for Harmonis
• Slideshare.
• Biomedical Journal of Scientific & Technical Research. (2024, December 26).
• Jordi Labs. (2025, August 22). Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC).
• International Journal of Pharmaceutical Sciences and Research. (2020, November 15). Impurity Profiling of Pharmaceuticals.
• BenchChem.
• SpringerLink. (2025, October 8). Method validation and analysis of halogenated natural products (HNPs) in seafood samples.
• ResearchGate. (2021, May 18).
• BLD Pharm. 87-60-5|3-Chloro-2-methylaniline.
• National Center for Biotechnology Information. 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 - PubChem.
• Sigma-Aldrich. 3-Chloro-2-methylaniline 99 87-60-5.
• BenchChem.
• ResearchGate.
• OPUS. (2021, October 18).
• LGC Standards. 3-Chloro-2-methylaniline.
• Google Patents. CN102234236A - Synthetic method of 3-chloro-2-methylaniline.
• U.S. Environmental Protection Agency.
• Google Patents. CN102692475B - Gas chromatography-mass spectrometry detection method for methylaniline compound.

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• 1. 3-Chloro-2-methylaniline | C7H8ClN | CID 6894 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. drawellanalytical.com [drawellanalytical.com]
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Comparative Study of the Biological Activity of 3-Chloro-2-methylaniline Derivatives

Executive Summary & Chemical Profiling

3-Chloro-2-methylaniline (CAS: 87-60-5) is a highly versatile ortho-methyl, meta-chloro substituted aromatic amine. While inherently toxic in its free form, its unique steric and electronic profile makes it a privileged building block in medicinal chemistry and agrochemical development[1]. The adjacent methyl and chloro groups create a specific dihedral torsion when the amine is functionalized (e.g., into an amide or secondary amine), locking the resulting derivatives into highly specific bioactive conformations. This guide provides an objective, data-driven comparison of the biological activities of its major derivative classes, equipping drug development professionals with actionable structure-activity relationship (SAR) insights.

Pharmacological Derivatives & Comparative Biological Activity

The functionalization of the primary amine in 3-chloro-2-methylaniline yields diverse therapeutic and agrochemical agents. We compare three primary classes based on their target engagement and biological outcomes.

NSAIDs: Tolfenamic Acid (COX-1/2 Inhibition)

Synthesized via the Ullmann-type condensation of 3-chloro-2-methylaniline with 2-chlorobenzoic acid, 2 is a potent non-steroidal anti-inflammatory drug (NSAID)[2].

• Mechanistic Causality: The biological activity stems directly from the diphenylamine core. The 3-chloro and 2-methyl substituents force the two aromatic rings out of coplanarity[2]. This non-planar conformation is critical for wedging into the hydrophobic channel of Cyclooxygenase (COX) enzymes, effectively blocking arachidonic acid access and halting prostaglandin synthesis.

Diarylisoxazole-3-carboxamides (mtPTP Blockade)

Recent advancements have utilized 3-chloro-2-methylaniline to synthesize 3, which act as picomolar inhibitors of the Mitochondrial Permeability Transition Pore (mtPTP)[3].

• Mechanistic Causality: In SAR optimization, replacing an unsubstituted aniline with 3-chloro-2-methylaniline increased the compound's affinity for the mtPTP complex exponentially[3]. The electron-withdrawing chlorine atom fits precisely into a lipophilic pocket of the target protein, while the methyl group restricts the rotation of the amide bond, minimizing the entropic penalty upon binding[3]. This prevents mitochondrial swelling and cytochrome c release, offering profound anti-apoptotic effects in muscular dystrophy models[3].

Triketone-Type Proherbicides (HPPD Inhibition)

In agrochemistry, 3-chloro-2-methylaniline is a precursor for 4 targeting 4-hydroxyphenylpyruvate dioxygenase (HPPD)[4].

• Mechanistic Causality: By incorporating the 3-chloro-2-methylphenyl moiety, these compounds exhibit enhanced systemic mobility in plants[4]. Inhibition of HPPD blocks the conversion of HPPA to homogentisic acid, halting plastoquinone biosynthesis[4]. This leads to rapid bleaching and death in weeds like Echinochloa crus-galli, while maintaining high selectivity and safety for rice crops[4].

Quantitative Data Comparison

Derivative Class	Representative Compound	Primary Target	Biological Activity / Indication	Potency (IC50 / MIC)	Structural Role of 3-Chloro-2-methylaniline
Anthranilic Acid Derivative	Tolfenamic Acid	COX-1 / COX-2	Anti-inflammatory, Analgesic	~0.35 µM (COX-2)	Induces non-planar diphenylamine conformation for active site fit[2].
Diarylisoxazole Amide	Compound 60 (N-(3-chloro-2-methylphenyl)-...)	mtPTP	Anti-apoptotic, Cell Survival	16 nM (Swelling Assay)	Fills hydrophobic pocket; restricts amide bond rotation[3].
Triketone Proherbicide	Compound IIy	HPPD	Herbicidal (Plastoquinone depletion)	100% control at 150 g/ha	Enhances systemic mobility and target enzyme binding affinity[4].
Thiazole Amine	N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine	Bacterial Cell Wall	Antibacterial	16 - 32 µg/mL	Increases lipophilicity for bacterial membrane penetration[5].

Experimental Workflows & Protocols

To ensure reproducibility, the following protocol details the synthesis and self-validating biological evaluation of a 3-chloro-2-methylaniline-derived mtPTP inhibitor[3].

Protocol: Synthesis and Mitochondrial Swelling Assay Validation

Phase 1: Amidation Synthesis

• Activation: Dissolve 5-(4-fluoro-3-hydroxyphenyl)isoxazole-3-carboxylic acid (0.130 mmol) in anhydrous THF (5 mL). Add coupling reagents (e.g., HATU) and stir for 15 minutes.

  • Causality: HATU converts the carboxylic acid into a highly reactive OAt ester, which is absolutely necessary because the target amine is sterically hindered by the ortho-methyl group.

• Coupling: Add 3-chloro-2-methylaniline (0.130 mmol) and triethylamine (0.390 mmol) to the mixture. Reflux for 2 hours[3].

  • Causality: Triethylamine acts as a proton scavenger. The ortho-methyl group of the aniline reduces its nucleophilicity; maintaining a basic environment prevents protonation of the amine, driving the reaction forward to completion.

• Purification: Quench with water, extract with ethyl acetate, and purify via flash chromatography to isolate the diarylisoxazole-3-carboxamide[3].

Phase 2: Self-Validating Mitochondrial Swelling Assay

• Mitochondrial Isolation: Isolate mitochondria from mouse liver via differential centrifugation in a sucrose-based buffer.

• Baseline Establishment: Suspend mitochondria in swelling buffer (120 mM KCl, 10 mM Tris-HCl, pH 7.4). Monitor baseline absorbance at 540 nm using a spectrophotometer.

• Compound Incubation & Induction: Add the synthesized 3-chloro-2-methylaniline derivative (10-100 nM). After 5 minutes, induce mtPTP opening by adding 200 µM Calcium (Ca2+).

  • Causality: Ca2+ overload forces the mtPTP to open, causing rapid water influx and mitochondrial swelling. Swelling decreases the optical density of the suspension, providing a real-time, label-free readout.

• Validation & Readout: Measure the preservation of absorbance at 540 nm.

  • Self-Validating Mechanism: Include a vehicle control (DMSO) and a positive control (Cyclosporin A, 1 µM). If the vehicle shows a rapid absorbance drop (swelling) and Cyclosporin A maintains the baseline, the assay system is internally validated. The efficacy of the 3-chloro-2-methylaniline derivative is directly quantified by its ability to mirror the Cyclosporin A curve.

Mechanistic Pathways Diagram

Figure 1: Divergent synthetic pathways and biological targets of 3-Chloro-2-methylaniline.

References

• Source: PMC (NIH)
• Source: Journal of Agricultural and Food Chemistry (ACS Publications)
• Tolfenamic acid - Agriculture and Environment Research Unit (AERU)
• N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)

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• 3. Discovery, Synthesis, and Optimization of Diarylisoxazole-3-carboxamides as Potent Inhibitors of the Mitochondrial Permeability Transition Pore - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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